2-(4-acetylphenoxy)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(4-acetylphenoxy)-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C22H22N2O3S/c1-14-6-4-5-7-19(14)22-24-15(2)20(28-22)12-23-21(26)13-27-18-10-8-17(9-11-18)16(3)25/h4-11H,12-13H2,1-3H3,(H,23,26)
• InChI Key: CMMZDNZDUYTJKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=C(S2)CNC(=O)COC3=CC=C(C=C3)C(=O)C)C
• Molecular Formula: C22H22N2O3S
• Molecular Weight: 394.5 g/mol

Description

2-(4-acetylphenoxy)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as AMT-130 and is used in the field of neuroscience. AMT-130 is a small interfering RNA (siRNA) molecule that is designed to target and reduce the expression of the huntingtin gene, which is responsible for the development of Huntington's disease.

Scientific Research Applications

Anticancer Applications

Compounds structurally related to 2-(4-acetylphenoxy)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide have shown promising anticancer activities. For instance, thiazole derivatives have been synthesized and evaluated for their anticancer activity against different cancer cell lines, such as A549 human lung adenocarcinoma cells, where specific derivatives exhibited high selectivity and induced apoptosis in cancer cells, although not as high as the standard cisplatin. This suggests their potential as selective anticancer agents with the capability to induce apoptosis in cancer cells (Evren et al., 2019).

Anti-Diabetic Applications

The synthesis of novel bi-heterocycles, including S-substituted acetamides derivatives of thiazolyl-methyl-oxadiazol, has been researched for their potential as anti-diabetic agents. These compounds were evaluated for enzyme inhibition study along with cytotoxic behavior, exhibiting potent inhibitory potential against α-glucosidase enzyme. Such activity highlights their value as anti-diabetic agents, potentially leading to new therapeutic strategies for diabetes management (Abbasi et al., 2020).

Antimicrobial Applications

Derivatives of 2-(4-acetylphenoxy)-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)acetamide have been explored for their antimicrobial properties as well. For instance, thiazolidinone derivatives have been synthesized and shown to possess potent antibacterial and antifungal activities against a range of bacterial and fungal strains. These findings underline the compounds' potential as broad-spectrum antimicrobial agents, which could be valuable in addressing the growing concern of antimicrobial resistance (Kumar et al., 2012).